Cas no 1214357-44-4 (3-Amino-4-(trifluoromethoxy)biphenyl)

• Product Name: 3-Amino-4-(trifluoromethoxy)biphenyl
• CAS No: 1214357-44-4
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4990331
• Update Time: 2023-08-23

3-Amino-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(trifluoromethoxy)biphenyl
• 4-(Trifluoromethoxy)-[1,1'-biphenyl]-3-amine
• 3-Amino-4-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H10F3NO/c14-13(15,16)18-12-7-6-10(8-11(12)17)9-4-2-1-3-5-9/h1-8H,17H2
• InChI Key： SOXGTPNKEAPZJV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1N)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 253.071
• Monoisotopic Mass: 253.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2